Cas no 1005640-81-2 (3-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 1005640-81-2
• MF: C₅H₄F₃N₃O₂
• MW: 195.099370956421
• MDL: MFCD04967416
• CID: 2621341
• PubChem ID: 17024795
• Update Time: 2025-06-11

3-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-(2,2,2-trifluoroethyl)pyrazole
• 3-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• DB-165964
• 1005640-81-2
• BBL039153
• STK313073
• PS-20866
• CS-0240570
• EN300-229098
• AKOS000306158
• WXENTULJTLWZQX-UHFFFAOYSA-N
• F86319
• AKOS015922260
• MFCD04967416
• SCHEMBL21963123
• FQB64081
• 998-229-2

• MDL： MFCD04967416
• Inchi： 1S/C5H4F3N3O2/c6-5(7,8)3-10-2-1-4(9-10)11(12)13/h1-2H,3H2
• InChI Key： WXENTULJTLWZQX-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC([N+](=O)[O-])=N1)(F)F

Computed Properties

• Exact Mass: 195.02556087g/mol
• Monoisotopic Mass: 195.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole

3-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole: A Comprehensive Overview

The compound 3-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole, identified by the CAS Registry Number 1005640-81-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a nitro group at the 3-position and a trifluoroethyl substituent at the 1-position imparts unique electronic and steric properties to this molecule, making it a subject of interest in various research domains.

Pyrazoles are widely studied due to their versatility in chemical synthesis and their potential applications in drug discovery. The 3-nitro substitution pattern is particularly intriguing as it can influence the reactivity and selectivity of the molecule in different chemical environments. Recent studies have highlighted the role of such substituted pyrazoles in modulating enzyme activities, particularly in kinase inhibitors, which are crucial in anticancer therapies. The trifluoroethyl group, on the other hand, introduces fluorine atoms, which are known for their ability to enhance lipophilicity and bioavailability of drugs.

One of the most recent advancements involving this compound is its exploration as a potential lead molecule in the development of antiviral agents. Researchers have found that the combination of nitro and trifluoroethyl groups can enhance the molecule's ability to inhibit viral replication mechanisms. For instance, a study published in 2023 demonstrated that 3-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole exhibited significant antiviral activity against influenza A virus by targeting specific viral proteins. This finding underscores the importance of structural modifications in pyrazoles to tailor their biological activities.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The unique electronic properties of pyrazoles make them suitable candidates for organic electronics. Recent research has focused on incorporating such substituted pyrazoles into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The trifluoroethyl group's electron-withdrawing nature can modulate the electronic transitions within the molecule, potentially enhancing device performance.

The synthesis of 3-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole involves a multi-step process that typically starts with the preparation of pyrazole derivatives followed by substitution reactions to introduce the nitro and trifluoroethyl groups. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the yield and purity of this compound. These methods not only improve synthetic efficiency but also reduce environmental impact by minimizing waste generation.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into its molecular structure and stability under various conditions. For instance, NMR studies have revealed that the trifluoroethyl group induces significant deshielding effects on adjacent protons due to its electronegative nature.

In conclusion, 3-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole represents a promising compound with diverse applications across multiple disciplines. Its unique structural features make it an ideal candidate for exploring new frontiers in drug discovery and materials science. As research continues to uncover its potential applications and mechanisms of action, this compound is poised to play a pivotal role in advancing both medicinal chemistry and organic electronics.